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Compound of Interest

Compound Name: CCT68127

CAS No.: 660822-23-1

Cat. No.: B1668746

Get Quote

For researchers, scientists, and professionals in drug development, the responsible

management and disposal of chemical compounds are paramount to ensuring a safe

laboratory environment and regulatory compliance. This document provides essential safety

and logistical information for the proper disposal of CCT68127, a potent CDK2 and CDK9

inhibitor used in cancer research.[1][2][3] While a specific Safety Data Sheet (SDS) detailing

the disposal of CCT68127 is not publicly available, this guide synthesizes best practices from

general hazardous waste management protocols to provide a comprehensive operational and

disposal plan.

It is imperative to consult your institution's Environmental Health & Safety (EHS) department

and adhere to all local, state, and federal regulations regarding hazardous waste disposal.

Hazard and Handling Summary
The following table summarizes key information for the safe handling and disposal of

CCT68127.
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Parameter Information

Product Name CCT68127

Synonyms αSβR-21

CAS Number 660822-23-1[4]

Chemical Formula C19H27N7O[4]

Molecular Weight 369.47[4]

Primary Hazards

While specific GHS classifications for

CCT68127 are not readily available, as a potent

bioactive compound, it should be handled as

potentially hazardous. Similar compounds are

often harmful if swallowed and can be toxic to

aquatic life.[5][6]

Personal Protective Equipment (PPE)

Standard laboratory PPE including a lab coat,

chemical safety goggles, and chemical-resistant

gloves (e.g., nitrile) should be worn at all times.

[7]

Primary Disposal Rule

DO NOT dispose of CCT68127 in laboratory

trash or down the drain. All waste containing this

compound must be treated as hazardous

chemical waste.[5][8]

Step-by-Step Disposal Plan
The proper disposal of CCT68127 requires the segregation of waste streams to ensure safe

handling and compliance.

This category includes unused or expired CCT68127 powder, as well as contaminated items

such as weigh boats, gloves, and bench paper.

1.1. Whenever possible, dispose of solid CCT68127 in its original container.
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1.2. Collect all other contaminated solid waste in a designated, leak-proof, and clearly

labeled hazardous waste container.[6]

1.3. The container should be labeled with "Hazardous Waste," the full chemical name

"CCT68127," and the primary associated hazards.

1.4. Store the sealed container in a designated and secure satellite accumulation area.

This includes solutions of CCT68127, typically dissolved in solvents like DMSO, and any

rinsate from cleaning contaminated glassware.

2.1. Collect all liquid waste containing CCT68127 in a dedicated, leak-proof, and chemically

compatible container.

2.2. Ensure the waste container is properly sealed to prevent leaks and evaporation. Do not

use evaporation as a disposal method.[8]

2.3. Label the container clearly with "Hazardous Waste," the chemical name, the solvent

used, and an approximate concentration of the CCT68127.

2.4. Store the container in a designated satellite accumulation area, using secondary

containment to prevent spills.

Any sharps, such as needles or razor blades, contaminated with CCT68127 must be handled

with extreme care.

3.1. Dispose of all contaminated sharps immediately in a designated, puncture-proof sharps

container.[6]

3.2. The sharps container must be clearly labeled as "Hazardous Waste" with the name of

the chemical contaminant.

Empty containers that once held CCT68127 must still be treated as hazardous waste until

properly decontaminated.

4.1. To render a container non-hazardous, it may require triple rinsing with a suitable solvent

that can dissolve CCT68127.
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4.2.Crucially, the rinsate from each rinse must be collected and disposed of as liquid

hazardous waste.[5]

4.3. After proper rinsing, deface or remove the original chemical label before disposing of the

container according to your institution's guidelines for non-hazardous lab glass or plastic.[8]

5.1. Once your hazardous waste containers are full, contact your institution's EHS

department to arrange for pickup and disposal.[5]

5.2. Ensure all required paperwork is completed accurately.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper segregation and disposal of

CCT68127 waste.
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Caption: Workflow for the proper segregation and disposal of CCT68127 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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